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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Pigment Orange 62 (C.l. 11775), a significant member of the
benzimidazolone class of organic pigments.

Chemical Structure and Identification

Pigment Orange 62 is chemically defined as 2-[(4-nitrophenyl)diazenyl]-3-oxo-N-(2-ox0-1,3-
dihydrobenzimidazol-5-yl)butanamide.[1] Its structure features a monoazo group linking a
nitrophenyl moiety to a -ketoamide group, which in turn is attached to a benzimidazolone ring
system.

The key identification parameters for Pigment Orange 62 are summarized in the table below.
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Identifier Value

Cl Name Pigment Orange 62
Cl Number 11775

CAS Number 52846-56-7[2]
Molecular Formula C17H14N60s[2]
Molecular Weight 382.33 g/mol [2]

2-[(4-nitrophenyl)diazenyl]-3-oxo-N-(2-0x0-1,3-
IUPAC Name
dihydrobenzimidazol-5-yl)butanamide[1]

Physicochemical and Performance Data

Pigment Orange 62 is recognized for its brilliant orange shade and excellent fastness
properties, making it suitable for a range of demanding applications.[2] The following tables

summarize key quantitative data.

Physical and Chemical Properties:

Property Value

Density 1.52 - 1.58 g/cm?3
Oil Absorption 70-72 ml/100g
Specific Surface Area 12 m3/g

pH Value 6.5-8.0
Moisture Content <0.5%

Water Soluble Matter <1.5%

Electric Conductivity <500 uS/cm

Fastness and Resistance Properties (Scale: 1=Poor, 5=Excellent; Lightfastness: 1=Poor,

8=Excellent):
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Property Rating
Light Fastness 8

Heat Resistance 180 °C
Acid Resistance 5
Alkali Resistance 5
Soap Resistance 5
Bleeding Resistance 5
Migration Resistance 5
Alcohol Resistance 5
Ester Resistance 4-5
Benzene Resistance 4

Synthesis of Pigment Orange 62

The synthesis of Pigment Orange 62 is a two-stage process involving diazotization followed by
an azo coupling reaction.[2]

Synthesis Pathway

The overall synthetic route is depicted below:
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Stage 1: Diazotization
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Caption: Synthesis pathway of Pigment Orange 62.

Experimental Protocols

The following are representative experimental protocols for the key synthesis steps.
3.2.1. Diazotization of 4-Nitrobenzenamine

Objective: To prepare the diazonium salt of 4-nitrobenzenamine.

Materials:

4-Nitrobenzenamine

Concentrated Hydrochloric Acid

Sodium Nitrite

Distilled Water

e Ice

Procedure:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1584295?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e A suspension of 4-nitrobenzenamine in water and concentrated hydrochloric acid is prepared

in a reaction vessel.
e The mixture is cooled to 0-5 °C using an ice bath with constant stirring.

¢ A solution of sodium nitrite in water is then added dropwise to the cooled suspension,
maintaining the temperature below 5 °C.

e The reaction mixture is stirred for an additional 30-60 minutes after the addition is complete
to ensure full diazotization. The completion of the reaction can be monitored by testing for
the absence of the starting amine and the presence of excess nitrous acid using starch-
iodide paper.

3.2.2. Azo Coupling Reaction

Obijective: To couple the diazonium salt with the coupling component to form Pigment Orange
62.

Materials:

Diazonium salt solution from the previous step

3-0x0-N-(2-0x0-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide

Sodium Hydroxide or other suitable base

Distilled Water
Procedure:

e The coupling component, 3-Oxo-N-(2-o0x0-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide,
is dissolved or suspended in an aqueous alkaline solution.

e The solution is cooled to 0-10 °C.

e The previously prepared cold diazonium salt solution is added slowly to the solution of the
coupling component with vigorous stirring.
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e The pH of the reaction mixture is maintained in the weakly acidic to neutral range (pH 4-7) by
the addition of a base as needed to facilitate the coupling reaction.

 After the addition is complete, the reaction mixture is stirred for several hours to ensure the
completion of the coupling.

» The resulting orange precipitate is then isolated by filtration, washed thoroughly with water to
remove any soluble impurities, and dried to yield Pigment Orange 62.

Spectroscopic Characterization

While detailed spectra are proprietary to spectral databases, the following information is
available:

e FT-IR Spectroscopy: The FT-IR spectrum of Pigment Orange 62 would be expected to show
characteristic absorption bands corresponding to its functional groups, including N-H
stretching of the benzimidazolone and amide groups, C=0 stretching of the amide and keto
groups, N=N stretching of the azo group, and C-NOz2 stretching of the nitro group.

o UV-Vis Spectroscopy: In a suitable solvent, the UV-Vis spectrum of Pigment Orange 62 will
exhibit strong absorption in the visible region, which is responsible for its orange color. The
exact Amax will depend on the solvent used.

 NMR Spectroscopy: *H and 3C NMR spectroscopy would provide detailed structural
information, confirming the connectivity of the aromatic and aliphatic protons and carbons in
the molecule.

Applications

Due to its excellent fastness properties, Pigment Orange 62 is widely used in high-
performance applications such as:

e Automotive coatings
e Industrial paints

e Plastics
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e Printing inks

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from starting materials to the final

characterized pigment.
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Caption: General workflow for Pigment Orange 62 synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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